N-[2-[[[(4-methoxyphenyl)amino]thioxomethyl]amino]ethyl]-2-methylene-3-oxo-olean-12-en-28-amide

• IUPAC Name: (4aS,6aR,6aS,6bR,8aR,12aR,14bS)-N-[2-[(4-methoxyphenyl)carbamothioylamino]ethyl]-2,2,6a,6b,9,9,12a-heptamethyl-11-methylidene-10-oxo-1,3,4,5,6,6a,7,8,8a,12,13,14b-dodecahydropicene-4a-carboxamide
• InChI: InChI=1S/C41H59N3O3S/c1-26-24-38(6)31(37(4,5)33(26)45)16-17-40(8)32(38)15-14-29-30-25-36(2,3)18-20-41(30,21-19-39(29,40)7)34(46)42-22-23-43-35(48)44-27-10-12-28(47-9)13-11-27/h10-14,30-32H,1,15-25H2,2-9H3,(H,42,46)(H2,43,44,48)/t30-,31-,32+,38-,39+,40+,41-/m0/s1
• InChI Key: DGJHGYUTHAAGAS-RRBGEOAMSA-N
• Canonical SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(=C)C(=O)C5(C)C)C)C)C2C1)C)C(=O)NCCNC(=S)NC6=CC=C(C=C6)OC)C
• Isomeric SMILES: C[C@@]12CC[C@@H]3[C@@]([C@H]1CC=C4[C@]2(CC[C@@]5([C@H]4CC(CC5)(C)C)C(=O)NCCNC(=S)NC6=CC=C(C=C6)OC)C)(CC(=C)C(=O)C3(C)C)C
• Molecular Formula: C41H59N3O3S
• Molecular Weight: 674.0 g/mol

Description

CAY10736 is an anticancer compound. It inhibits proliferation in a panel of melanoma and breast, pancreatic, and lung cancer cell lines (IC50s = 0.827-9.89 μM). CAY10736 inhibits migration and epithelial-to-mesenchymal transition (EMT) of A375 and B16/F10 melanoma cells in vitro in a concentration-dependent manner. It reduces the viability of spheroid A375 and B16/F10 cells (IC50s = 2.4 and 1.59 μM, respectively) and increases the production of reactive oxygen species (ROS) in these cells in a concentration-dependent manner. CAY10736 (5 mg/kg) reduces tumor growth in B16/F10 melanoma and Lewis lung carcinoma mouse models and an A375 mouse xenograft model.

Scientific Research Applications

Synthesis and Characterization of Complex Molecules

Research in this area often focuses on synthesizing and characterizing novel compounds with potential biological or industrial applications. For example, the synthesis of 4(3H)-quinazolinones from derivatives of methyl 2-isothiocyanatobenzoate explores reactions with nucleophilic reagents to yield a variety of substituted and disubstituted products, indicating a methodological approach that could be relevant to the synthesis of the compound (Dean & Papadopoulos, 1982).

Potential Biological Activities

Complex molecules often undergo studies to evaluate their biological activities, such as cytotoxicity against tumor cells or inhibition of viral reproduction. For instance, derivatives of 28-methoxy-28-oxo-1-cyano-2,3-seco-lup-20(29)-en-3-oic acid showed cytotoxic activity against tumor cells and inhibited the reproduction of herpes simplex virus, suggesting that similarly complex compounds might also exhibit significant biological activities (Igosheva et al., 2012).

Antimicrobial Applications

Compounds with complex structures are also investigated for their antimicrobial properties. The synthesis and in vitro testing of new derivatives for antimicrobial activity against various bacterial and fungal isolates can reveal potential applications in combating infections or in developing new antibiotics (Wardkhan et al., 2008).